ACS67
ACS67
ACS67 is an F-series prostaglandin (PG) analog for treatment of glaucoma. ACS 67 reduces intra-ocular pressure (IOP) and increases levels of reduced glutathione and cGMP in the aqueous humor of glaucomatous pigmented rabbits. ACS67 also acts as a neuroprotectant that stimulates GSH levels.
Brand Name:
Vulcanchem
CAS No.:
1088434-86-9
VCID:
VC0517133
InChI:
InChI=1S/C32H38O5S3/c33-24(15-12-22-8-4-3-5-9-22)16-19-27-26(28(34)20-29(27)35)10-6-1-2-7-11-31(36)37-25-17-13-23(14-18-25)30-21-32(38)40-39-30/h1,3-6,8-9,13-14,17-18,21,24,26-29,33-35H,2,7,10-12,15-16,19-20H2/b6-1-/t24-,26+,27+,28-,29+/m0/s1
SMILES:
C1C(C(C(C1O)CC=CCCCC(=O)OC2=CC=C(C=C2)C3=CC(=S)SS3)CCC(CCC4=CC=CC=C4)O)O
Molecular Formula:
C32H38O5S3
Molecular Weight:
598.83
ACS67
CAS No.: 1088434-86-9
Inhibitors
VCID: VC0517133
Molecular Formula: C32H38O5S3
Molecular Weight: 598.83
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1088434-86-9 |
|---|---|
| Product Name | ACS67 |
| Molecular Formula | C32H38O5S3 |
| Molecular Weight | 598.83 |
| IUPAC Name | [4-(5-sulfanylidenedithiol-3-yl)phenyl] (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C32H38O5S3/c33-24(15-12-22-8-4-3-5-9-22)16-19-27-26(28(34)20-29(27)35)10-6-1-2-7-11-31(36)37-25-17-13-23(14-18-25)30-21-32(38)40-39-30/h1,3-6,8-9,13-14,17-18,21,24,26-29,33-35H,2,7,10-12,15-16,19-20H2/b6-1-/t24-,26+,27+,28-,29+/m0/s1 |
| Standard InChIKey | JEEWZRQQYWVJCX-WEWVERJPSA-N |
| SMILES | C1C(C(C(C1O)CC=CCCCC(=O)OC2=CC=C(C=C2)C3=CC(=S)SS3)CCC(CCC4=CC=CC=C4)O)O |
| Appearance | Solid powder |
| Description | ACS67 is an F-series prostaglandin (PG) analog for treatment of glaucoma. ACS 67 reduces intra-ocular pressure (IOP) and increases levels of reduced glutathione and cGMP in the aqueous humor of glaucomatous pigmented rabbits. ACS67 also acts as a neuroprotectant that stimulates GSH levels. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ACS67; ACS-67; ACS 67 |
| Reference | 1: Osborne NN, Ji D, Abdul Majid AS, Fawcett RJ, Sparatore A, Del Soldato P. ACS67, a hydrogen sulfide-releasing derivative of latanoprost acid, attenuates retinal ischemia and oxidative stress to RGC-5 cells in culture. Invest Ophthalmol Vis Sci. 2010 Jan;51(1):284-94. doi: 10.1167/iovs.09-3999. Epub 2009 Aug 26. PubMed PMID: 19710416. 2: Salvi A, Bankhele P, Jamil J, Chitnis MK, Njie-Mbye YF, Ohia SE, Opere CA. Effect of Hydrogen Sulfide Donors on Intraocular Pressure in Rabbits. J Ocul Pharmacol Ther. 2016 Jul-Aug;32(6):371-5. doi: 10.1089/jop.2015.0144. Epub 2016 Apr 19. PubMed PMID: 27092593; PubMed Central PMCID: PMC4960495. 3: Salvi A, Bankhele P, Jamil JM, Kulkarni-Chitnis M, Njie-Mbye YF, Ohia SE, Opere CA. Pharmacological Actions of Hydrogen Sulfide Donors on Sympathetic Neurotransmission in the Bovine Anterior Uvea, In Vitro. Neurochem Res. 2016 May;41(5):1020-8. doi: 10.1007/s11064-015-1784-x. Epub 2015 Dec 23. PubMed PMID: 26700431. 4: Tang G, Zhang L, Yang G, Wu L, Wang R. Hydrogen sulfide-induced inhibition of L-type Ca2+ channels and insulin secretion in mouse pancreatic beta cells. Diabetologia. 2013 Mar;56(3):533-41. doi: 10.1007/s00125-012-2806-8. Epub 2012 Dec 30. PubMed PMID: 23275972. |
| PubChem Compound | 44204917 |
| Last Modified | Nov 11 2021 |
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